Cas no 148458-64-4 (1H-Imidazole-1-butanoic acid methyl ester)

• Product Name: 1H-Imidazole-1-butanoic acid methyl ester
• CAS No: 148458-64-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1106411
• PubChem ID: 15687145
• Update Time: 2025-04-20

1H-Imidazole-1-butanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanoic acid methyl ester
• methyl 4-imidazol-1-ylbutanoate
• DTXSID40576890
• Methyl 4-(1H-imidazol-1-yl)butanoate
• SCHEMBL26528214
• 148458-64-4

• Inchi： 1S/C8H12N2O2/c1-12-8(11)3-2-5-10-6-4-9-7-10/h4,6-7H,2-3,5H2,1H3
• InChI Key： DEVMPPKHDFHGEN-UHFFFAOYSA-N
• SMILES： O(C)C(CCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12